Cas no 172409-68-6 (6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid
• CAS No: 172409-68-6
• MF: C₁₂H₁₃F₂NO₄
• MW: 273.23273062706
• MDL: MFCD18250356
• CID: 1354990
• PubChem ID: 22914421
• Update Time: 2025-07-25

6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-2,3-difluoro-
• 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid
• 6-Boc-amino-2,3-difluoro-benzoic acid
• 6-((tert-Butoxycarbonyl)amino)-2,3-difluorobenzoic acid
• 6-{[(tert-butoxy)carbonyl]amino}-2,3-difluorobenzoic acid
• 6-[(TERT-BUTOXYCARBONYL)AMINO]-2,3-DIFLUOROBENZOIC ACID
• SCHEMBL7391248
• VQPYHIGDTIJEKX-UHFFFAOYSA-N
• EN300-1717492
• Z3244827681
• 172409-68-6
• 6-((tert-Butoxycarbonyl)amino)-2,3-difluorobenzoicacid
• 2-(tert.-butoxycarbonyl)amino-5,6-difluorobenzoic acid
• F12791
• AB72825
• 2,3-difluoro-6-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 6-Boc-amino-2,3-difluoro-benzoicacid

• MDL： MFCD18250356
• Inchi： 1S/C12H13F2NO4/c1-12(2,3)19-11(18)15-7-5-4-6(13)9(14)8(7)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VQPYHIGDTIJEKX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 273.08129
• Monoisotopic Mass: 273.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid

Comprehensive Overview of 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid (CAS No. 172409-68-6)

6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid (CAS No. 172409-68-6) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of protected amino acids and is widely utilized as a building block in organic synthesis. The presence of both tert-butoxycarbonyl (Boc) and difluoro groups enhances its reactivity and selectivity, making it a valuable intermediate in drug discovery and material science.

The Boc-protected amino acid moiety in this compound ensures stability during synthetic transformations, while the difluorobenzoic acid backbone contributes to its unique electronic properties. Researchers often employ this compound in the development of small molecule inhibitors, peptide mimetics, and bioconjugates. Its versatility has made it a subject of interest in recent studies focusing on targeted drug delivery and enzyme inhibition.

In the context of current trends, 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid aligns with the growing demand for fluorinated pharmaceuticals. Fluorination is a key strategy in modern medicinal chemistry to improve metabolic stability and bioavailability. This compound's difluoro substitution pattern is particularly relevant to the design of kinase inhibitors and GPCR modulators, which are hot topics in drug development forums and AI-driven research platforms.

From a synthetic perspective, the compound's carboxylic acid functionality allows for diverse derivatization, including amide coupling and esterification reactions. This feature is crucial for researchers exploring structure-activity relationships (SAR) in drug candidates. The Boc group can be selectively deprotected under mild acidic conditions, enabling sequential modifications—a property highly valued in combinatorial chemistry and parallel synthesis workflows.

Environmental and regulatory considerations have also brought attention to compounds like 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid. Its well-defined degradation profile and absence of persistent toxic metabolites make it suitable for green chemistry applications. This aspect resonates with the pharmaceutical industry's shift toward sustainable synthesis methods, a frequently searched topic in scientific databases and AI-assisted research tools.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry techniques. The difluoro substituents produce distinct spectroscopic signatures, facilitating quality control in industrial-scale production. These analytical features are particularly important for researchers investigating impurity profiling and patent protection strategies—common concerns in competitive pharmaceutical markets.

The compound's thermal stability and solubility profile make it compatible with various high-throughput screening platforms. This compatibility is essential for modern drug discovery programs that rely on automated synthesis and robotic screening technologies. Such applications are frequently discussed in forums about AI-assisted drug design and computational chemistry, areas experiencing exponential growth in research interest.

In material science applications, the aromatic fluorination pattern of this compound influences electronic properties relevant to organic semiconductors and liquid crystal development. This dual applicability in both life sciences and materials research enhances its commercial value and scientific relevance, addressing multiple trending topics in chemical research publications and patent filings.

Storage and handling recommendations for 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid emphasize protection from moisture and extended exposure to light. These stability considerations are crucial for maintaining reagent quality in long-term research projects and scale-up processes—common challenges documented in laboratory management discussions and chemical supply chain forums.

The compound's role in peptide therapeutics development deserves special mention. As the pharmaceutical industry increasingly focuses on biologics and peptide-based drugs, protected amino acid derivatives like this one gain importance. Its structural features facilitate the synthesis of modified peptide sequences with enhanced pharmacokinetic properties, a subject of numerous recent publications and conference presentations.

Future research directions for 6-{(tert-butoxy)carbonylamino}-2,3-difluorobenzoic acid may explore its potential in prodrug design and biomarker conjugation. These applications align with current interests in personalized medicine and theranostic approaches, frequently searched topics in medical chemistry databases and AI-powered literature analysis tools.